2-(4-biphenylyl)-2-oxoethyl 2-(trifluoromethyl)benzoate

• IUPAC Name: [2-oxo-2-(4-phenylphenyl)ethyl] 2-(trifluoromethyl)benzoate
• InChI: InChI=1S/C22H15F3O3/c23-22(24,25)19-9-5-4-8-18(19)21(27)28-14-20(26)17-12-10-16(11-13-17)15-6-2-1-3-7-15/h1-13H,14H2
• InChI Key: MXQWJVFMKWQEPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)COC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C22H15F3O3
• DSSTOX Substance ID: DTXSID501182729
• Molecular Weight: 384.3 g/mol
• CAS RN: 425628-27-9

Description

2-(4-biphenylyl)-2-oxoethyl 2-(trifluoromethyl)benzoate, also known as TFB, is a chemical compound with potential applications in scientific research. TFB is a derivative of benzophenone and is widely used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 2-(4-biphenylyl)-2-oxoethyl 2-(trifluoromethyl)benzoate is not fully understood, but it is believed to act as a photosensitizer. This compound absorbs light in the ultraviolet and visible regions of the spectrum, and upon absorption, it undergoes a photochemical reaction that generates reactive oxygen species (ROS). These ROS can react with cellular components, such as proteins and lipids, leading to oxidative damage.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including cytotoxicity and genotoxicity. In vitro studies have shown that this compound can induce cell death in cancer cells, and it has been suggested as a potential anticancer agent. However, this compound has also been shown to induce DNA damage and mutations, which raises concerns about its safety and potential carcinogenicity.

Advantages and Limitations for Lab Experiments

2-(4-biphenylyl)-2-oxoethyl 2-(trifluoromethyl)benzoate has several advantages for lab experiments, including its high solubility in organic solvents, its stability under various conditions, and its versatility as a building block for organic synthesis. However, this compound also has some limitations, including its potential toxicity and genotoxicity, which require careful handling and disposal.

Future Directions

There are several future directions for the research and development of 2-(4-biphenylyl)-2-oxoethyl 2-(trifluoromethyl)benzoate. One direction is to explore its potential as an anticancer agent, particularly in combination with other drugs or therapies. Another direction is to investigate its use as a photoinitiator for the synthesis of polymeric materials with specific properties, such as biocompatibility and biodegradability. Additionally, further research is needed to understand the mechanism of action of this compound and its potential toxicity and genotoxicity, which will inform its safe use in scientific research.
In conclusion, this compound is a versatile compound with potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to ensure its safe use in scientific research.

Synthesis Methods

2-(4-biphenylyl)-2-oxoethyl 2-(trifluoromethyl)benzoate can be synthesized through several methods, including the Friedel-Crafts acylation reaction and the Suzuki-Miyaura cross-coupling reaction. In the Friedel-Crafts acylation reaction, benzophenone is reacted with trifluoromethyl benzoic acid in the presence of a Lewis acid catalyst, such as aluminum chloride, to produce this compound. In the Suzuki-Miyaura cross-coupling reaction, this compound is synthesized by reacting 2-bromoethyl 4-biphenylyl ether with 2-(trifluoromethyl)phenylboronic acid in the presence of a palladium catalyst.

Scientific Research Applications

2-(4-biphenylyl)-2-oxoethyl 2-(trifluoromethyl)benzoate has various scientific research applications, including as a fluorescent probe for biological imaging, a photoinitiator for polymerization reactions, and a building block for organic synthesis. This compound has been used as a fluorescent probe to study the localization and trafficking of proteins in living cells. It has also been used as a photoinitiator for polymerization reactions, such as in the synthesis of polymeric materials for biomedical applications. Additionally, this compound is a versatile building block for organic synthesis, as it can be used to synthesize a wide range of organic compounds.